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Compound of Interest

Compound Name: ISO-CHLORIDAZON

Cat. No.: B1142978 Get Quote

This guide provides essential safety and logistical information for the proper disposal of ISO-
CHLORIDAZON (also known as Chloridazon), a selective herbicide. The following procedures

are designed for researchers, scientists, and drug development professionals to ensure safe

handling and compliance with environmental regulations.

Immediate Safety and Handling Precautions
ISO-CHLORIDAZON is classified as an organochlorine pesticide and presents specific

hazards. Adherence to safety protocols is critical to minimize exposure and environmental

contamination.

Personal Protective Equipment (PPE): When handling ISO-CHLORIDAZON, the following PPE

is mandatory:

Gloves: Chemical-resistant gloves (e.g., neoprene).

Protective Clothing: A lab coat or coveralls.

Eye and Face Protection: Safety glasses with side shields or goggles, and a face shield if

there is a risk of splashing or dust generation.[1]

Handling Guidelines:

Avoid breathing dust, fumes, or sprays.[1]
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Prevent contact with skin and eyes.

Do not allow contaminated work clothing to leave the laboratory.[1]

Avoid releasing the substance into the environment, as it is very toxic to aquatic life with

long-lasting effects.[1]

In case of skin contact, wash the affected area immediately with plenty of water. If irritation or

a rash develops, seek medical attention.[1]

Contaminated clothing must be removed and washed before reuse.[1]

Quantitative Hazard and Disposal Data
The following table summarizes key quantitative data for the safe handling and transport of

ISO-CHLORIDAZON waste.

Parameter Value and Interpretation Source(s)

UN Number 3077 [2]

Proper Shipping Name

Environmentally hazardous

substance, solid, n.o.s.

(Chloridazon(ISO))

[2]

Transport Hazard Class
9 (Miscellaneous hazardous

materials)
[2][3]

Packing Group III (Minor danger) [2][3]

Aquatic Hazard

Acute Category 1, Chronic

Category 1 (Very toxic to

aquatic life with long lasting

effects)

[1]

Health Hazard

Skin Sensitization, Category 1

(May cause an allergic skin

reaction)

[1]
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Step-by-Step Disposal Procedures
The ultimate disposal of ISO-CHLORIDAZON must be conducted through an appropriate

treatment and disposal facility, in accordance with all applicable federal, state, and local

regulations.[1]

1. Waste Collection and Segregation:

Identify: All materials contaminated with ISO-CHLORIDAZON (e.g., unused product, spill

cleanup debris, contaminated labware, rinsate) must be treated as hazardous waste.

Segregate: Do not mix ISO-CHLORIDAZON waste with other waste streams unless explicitly

permitted by your institution's environmental health and safety (EHS) office. Store

incompatibles separately.

2. Packaging and Labeling:

Container: Use a leak-proof, sturdy, and chemically compatible container with a secure,

closable lid.[4][5] Do not overfill; leave at least 5% of the container volume as empty space

for thermal expansion.[4]

Labeling: Clearly label the waste container with "Hazardous Waste" and the specific

chemical name: "ISO-CHLORIDAZON". Include any other components of the waste mixture.

Ensure all original product labels are removed or fully defaced if reusing a container.[4]

3. Storage:

Store the sealed waste container in a designated, secure area away from incompatible

materials.

Utilize secondary containment (e.g., a larger, chemically resistant tub or bin) for all liquid

hazardous waste.[5]

4. Final Disposal:

Professional Disposal: Arrange for pickup and disposal through your institution's EHS office

or a licensed hazardous waste contractor. Incineration is a common and often required

disposal method for organochlorine pesticides.[6]
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Documentation: Maintain accurate records of the waste generated and its disposal, as

required by regulations.

Accidental Release and Spill Cleanup Protocol
In the event of a spill, prompt and safe cleanup is crucial to prevent exposure and

environmental contamination.

1. Evacuate and Secure the Area:

Alert personnel in the immediate vicinity.

If the spill is large or involves significant dust, evacuate the area and contact your EHS office

immediately.

2. Assemble Materials:

Put on the required PPE (gloves, protective clothing, eye/face protection).

Gather spill cleanup materials: absorbent pads or granules (e.g., vermiculite, sand), a scoop

or brush, and a designated hazardous waste container.

3. Contain and Clean the Spill:

For Solids: Carefully sweep or scoop the spilled material to avoid creating dust.[1]

For Liquids: Cover the spill with absorbent material.

Place all contaminated materials (absorbents, used PPE) into the pre-labeled hazardous

waste container.[7]

4. Decontaminate the Area:

Clean the spill surface with a suitable detergent and water solution.

Collect the cleaning solution and any contaminated wipes as hazardous waste.

5. Final Steps:
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Seal the waste container.

Wash hands and any exposed skin thoroughly.

Report the spill to your supervisor and EHS office as per institutional policy.

Disposal of Empty Containers
Chemical containers that have been properly emptied can often be disposed of as non-

hazardous waste.

Triple Rinse: Rinse the empty container with a suitable solvent (e.g., water, if appropriate for

the formulation) at least three times.[4]

Collect Rinsate: Collect all rinsate from the cleaning process and manage it as ISO-
CHLORIDAZON hazardous waste.[5]

Air Dry: Allow the rinsed container to air dry completely in a well-ventilated area, such as a

chemical fume hood.[4]

Deface Label: Completely remove or deface the original product label.[4]

Dispose: Once clean and dry, the container may be disposed of in the regular laboratory

trash or recycling receptacles, according to your facility's guidelines.[4]

Experimental Protocols for Aqueous Remediation
While not suitable for the disposal of concentrated laboratory waste, research has identified

effective methods for the remediation of water contaminated with Chloridazon. These advanced

oxidation processes (AOPs) can degrade the molecule into less harmful by-products.[8][9]

Fenton Process:

Objective: To degrade Chloridazon in an aqueous solution.

Optimal Conditions:

Initial Chloridazon Concentration: 40 mg/L
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Fe(II) Concentration: 7.5 mg/L

H₂O₂ Concentration: 50 mg/L

pH: 3

Temperature: 20°C

Outcome: Complete disappearance of Chloridazon observed within 1 hour under these

conditions.[10][11]

Photo-Fenton Process:

Objective: To achieve a more rapid degradation of Chloridazon using UV light in addition to

Fenton's reagent.

Optimal Conditions:

Initial Chloridazon Concentration: 60 mg/L

Fe(II) Concentration: 5 mg/L

H₂O₂ Concentration: 50 mg/L

pH: 3

Temperature: 20°C

Outcome: Approximately 100% disappearance of Chloridazon observed within 20 minutes

under these conditions.[10][11]

Procedural Diagrams
The following diagrams illustrate the workflows for waste disposal and spill cleanup.
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ISO-CHLORIDAZON Waste Disposal Workflow

Waste Generation
(Unused chemical, contaminated labware, etc.)

Is waste container available & properly labeled?

Obtain & Label Container
(Hazardous Waste, ISO-CHLORIDAZON)

No

Place Waste in Sealed Container

Yes

Store in Designated Secondary Containment Area

Contact EHS / Licensed Contractor for Pickup

Document Waste for Disposal Records

Waste Removed for Final Disposal
(e.g., Incineration)

Click to download full resolution via product page

Caption: ISO-CHLORIDAZON Waste Disposal Workflow.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b1142978?utm_src=pdf-body-img
https://www.benchchem.com/product/b1142978?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1142978?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


ISO-CHLORIDAZON Spill Cleanup Procedure

Spill Occurs

Alert Personnel & Secure Area

Don Personal Protective Equipment (PPE)

Contain Spill
(Use absorbent material)

Collect Contaminated Material
(Place in labeled hazardous waste container)

Decontaminate Spill Area
(Detergent & Water)

Collect Decontamination Waste

Dispose of all materials as Hazardous Waste

Report Spill per Institutional Policy

Click to download full resolution via product page

Caption: ISO-CHLORIDAZON Spill Cleanup Procedure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Chloridazon - Safety Data Sheet [chemicalbook.com]

2. lgcstandards.com [lgcstandards.com]

3. Chloridazon (Ref: BAS 119H) [sitem.herts.ac.uk]

4. Hazardous Waste Disposal Procedures | The University of Chicago Environmental Health
and Safety [safety.uchicago.edu]

5. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]

6. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]

7. Pesticide Decontaminants – Pesticide Environmental Stewardship
[pesticidestewardship.org]

8. researchgate.net [researchgate.net]

9. Removal of chloridazon pesticide from waters by fenton and photo-fenton processes
[acikerisim.kastamonu.edu.tr]

10. etd.lib.metu.edu.tr [etd.lib.metu.edu.tr]

11. Removal of chloridazon herbicide from wastewaters using FE/H2O2, UV/ H2O2 and
UV/FE/ H2O2 [open.metu.edu.tr]

To cite this document: BenchChem. [Proper Disposal and Handling of ISO-CHLORIDAZON].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1142978#iso-chloridazon-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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